5-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid

• IUPAC Name: 5-bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid
• InChI: InChI=1S/C7H4BrN3O2/c8-4-2-1-3-5-9-10-6(7(12)13)11(4)5/h1-3H,(H,12,13)
• InChI Key: SSQZAXCKSFGKDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN=C(N2C(=C1)Br)C(=O)O
• Molecular Formula: C7H4BrN3O2
• Molecular Weight: 242.03 g/mol

Description

5-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid is a chemical compound with the molecular formula C7H4BrN3O2. It belongs to the class of triazoles, which are five-membered heterocycles with three nitrogen atoms and two carbon atoms. Triazoles are known for their versatile biological activities and are readily capable of binding in the biological system with a variety of enzymes and receptors.

Synthesis Analysis

The synthesis of triazole compounds, including 5-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid, often involves the use of various synthetic techniques. For instance, one method involves the condensation reaction of 5-bromo-4-[1-(5-bromo-2,6-dichloropyrimidin-4-yl)ethyl]-2-chloro-6-methylpyrimidine with 4-amino-5-methyl-3-mercapto-1,2,4-triazole.

Molecular Structure Analysis

The molecular structure of 5-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid can be analyzed using various spectroscopic techniques. For instance, X-ray diffraction can be used to determine the crystal structure of the compound.

Chemical Reactions Analysis

The chemical reactions involving 5-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid can be complex, often involving multiple steps and various reactants. The specific reactions would depend on the desired end product and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid can be determined using various analytical techniques. For instance, its molecular weight is 242.03, and its empirical formula is C7H4BrN3O2.

Scientific Research Applications

Antibacterial Activity

• Minimum inhibitory concentrations (MICs) against Staphylococcus aureus (S. aureus) and Escherichia coli (E. .

Molecular Docking Studies

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Eco-Friendly Synthesis

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Mechanism of Action

Triazoles, including 5-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid, are known to interact with a variety of enzymes and receptors in biological systems, leading to a wide range of biological activities. These include antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular activities.

Future Directions

Triazoles, including 5-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid, continue to be a focus of research due to their wide range of biological activities. Future research may focus on developing new synthetic methods, exploring their biological activities, and designing new drugs based on the triazole scaffold.